N-[1-(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)-2-phenylethyl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[1-(4-ethyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)-2-phenylethyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C18H19FN4O2S2/c1-2-23-17(20-21-18(23)26)16(12-13-6-4-3-5-7-13)22-27(24,25)15-10-8-14(19)9-11-15/h3-11,16,22H,2,12H2,1H3,(H,21,26)
• InChI Key: GXRGMVGBNPHPTG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C(CC2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H19FN4O2S2
• DSSTOX Substance ID: DTXSID601114226
• Molecular Weight: 406.5 g/mol
• CAS RN: 338953-98-3

Description

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of appropriate carboxylic acid hydrazides with (aryl)isothiocyanates or by a one-pot reaction starting from an aromatic amine by successive reaction with carbon sulphide, sodium chloroacetate, and hydrazine. The exact synthesis process for this specific compound could not be found in the available resources.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by means of X-ray diffraction. The title compound has weak inter- and intramolecular C–H…N-type hydrogen bonds. Furthermore, there is a π–π interaction between triazole and phenyl rings.

Scientific Research Applications

Anticancer Activity

Triazole derivatives have demonstrated promising anticancer properties. Several clinically relevant antifungal drugs, such as Itraconazole , Fluconazole , and Voriconazole , contain the triazole moiety. . The unique structure of triazoles allows them to interact with enzymes and receptors, making them attractive candidates for drug development.

Antiviral Applications

Ribavirin: , a broad-spectrum antiviral drug used in hepatitis treatment, also contains a triazole ring. .

Antibacterial Properties

Triazole derivatives exhibit antibacterial effects. Researchers have explored their potential in combating bacterial infections. .

Agrochemical Applications

Triazole-based compounds find use in agrochemistry. Their unique properties make them suitable for developing pesticides and herbicides. .

Material Chemistry

Triazoles have applications in material science. Researchers have investigated their use in designing functional materials, including polymers, coatings, and sensors. .

Other Potential Fields

Beyond the mentioned applications, triazole derivatives continue to be explored in fields such as drug delivery systems, enzyme inhibition, and bioconjugation. .

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-triazole structure have been known to exhibit numerous biomedical applications , such as antibacterial , antifungal , anticancer , antioxidant activity, and anticonvulsant effects .

Mode of Action

The presence of a 4,5-disubstituted-4h-1,2,4-triazole-3-thiol moiety in chemical compounds is associated with numerous biological properties . The variation in the type of biological activity and the intensity with which it manifests itself is often due to grafting different substituents on the heterocyclic ring .

Biochemical Pathways

Compounds with a similar 1,2,4-triazole structure have been known to interact with various biochemical pathways, leading to their diverse biological activities .

Result of Action

Compounds with a similar 1,2,4-triazole structure have been known to exhibit various biological effects, including antimicrobial , anti-inflammatory , and antifungal activities.